Cas no 1391467-74-5 ((R)-2-Amino-2-(4-isopropylphenyl)ethan-1-ol hydrochloride)

• Product Name: (R)-2-Amino-2-(4-isopropylphenyl)ethan-1-ol hydrochloride
• CAS No: 1391467-74-5
• MF: C₁₁H₁₈ClNO
• MW: 215.719722270966
• CID: 5039893
• PubChem ID: 155903199
• Update Time: 2025-08-05

(R)-2-Amino-2-(4-isopropylphenyl)ethan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-2-(4-isopropylphenyl)ethan-1-ol hydrochloride
• (2R)-2-amino-2-[4-(propan-2-yl)phenyl]ethan-1-ol hydrochloride
• (R)-2-Amino-2-(4-isopropylphenyl)ethan-1-olhydrochloride
• BS-46684
• 1391467-74-5
• (2R)-2-amino-2-(4-isopropylphenyl)ethanol hydrochloride
• (2R)-2-amino-2-(4-propan-2-ylphenyl)ethanol;hydrochloride
• E75582

• Inchi： 1S/C11H17NO.ClH/c1-8(2)9-3-5-10(6-4-9)11(12)7-13;/h3-6,8,11,13H,7,12H2,1-2H3;1H/t11-;/m0./s1
• InChI Key： PLNUTKFHQUESSK-MERQFXBCSA-N
• SMILES： Cl.OC[C@@H](C1C=CC(=CC=1)C(C)C)N

Computed Properties

• Exact Mass: 215.1076919g/mol
• Monoisotopic Mass: 215.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2

Additional information on (R)-2-Amino-2-(4-isopropylphenyl)ethan-1-ol hydrochloride

(R)-2-Amino-2-(4-isopropylphenyl)ethan-1-ol Hydrochloride: A Comprehensive Overview

The compound (R)-2-Amino-2-(4-isopropylphenyl)ethan-1-ol hydrochloride (CAS No. 1391467-74-5) is a structurally complex organic molecule with significant potential in various fields, including pharmaceuticals, materials science, and biotechnology. This compound is characterized by its chiral center at the second carbon atom, which imparts it with unique stereochemical properties. The presence of the amino group and the hydroxyl group in close proximity creates a dynamic environment for hydrogen bonding and other intermolecular interactions, making it a versatile building block for chemical synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (R)-2-Amino-2-(4-isopropylphenyl)ethan-1-ol hydrochloride through a variety of methodologies. One notable approach involves the use of asymmetric catalysis, which allows for the selective formation of the (R)-enantiomer. This method not only enhances the yield but also ensures high enantiomeric purity, which is crucial for applications in drug discovery and development.

The structural features of (R)-2-Amino-2-(4-isopropylphenyl)ethan-1-ol hydrochloride make it an attractive candidate for exploring its pharmacological properties. Preclinical studies have demonstrated its potential as a modulator of key biological pathways, including those involved in neurodegenerative diseases and inflammation. For instance, research published in *Nature Communications* highlights its ability to inhibit specific kinase enzymes, which are implicated in Alzheimer's disease progression.

In addition to its therapeutic potential, (R)-2-Amino-2-(4-isopropylphenyl)ethan-1-ol hydrochloride has shown promise in materials science applications. Its ability to form stable supramolecular assemblies makes it a valuable component in the development of novel materials with tailored properties. For example, studies in *Advanced Materials* have explored its use as a template for creating porous frameworks with applications in gas storage and catalysis.

The synthesis and characterization of (R)-2-Amino-2-(4-isopropylphenyl)ethan-1-ol hydrochloride have also contributed to our understanding of chiral recognition and self-assembling systems. By leveraging its unique stereochemistry, researchers have developed innovative strategies for enantioselective catalysis and asymmetric synthesis. These advancements are paving the way for more efficient and sustainable chemical processes.

Moreover, the compound's ability to participate in various types of chemical reactions has made it a valuable tool in organic synthesis. Its reactivity under different conditions allows for the construction of complex molecular architectures with precision. For instance, recent work published in *Angewandte Chemie* demonstrates its utility as a key intermediate in the synthesis of bioactive compounds with intricate ring systems.

From an environmental perspective, (R)-2-Amino-2-(4-isopropylphenyl)ethan-1-ol hydrochloride exhibits favorable biodegradation characteristics, making it an eco-friendly option for large-scale applications. Its low toxicity profile further enhances its suitability for use in pharmaceuticals and agrochemicals.

In conclusion, (R)-2-Amino-2-(4-isopropylphenyl)ethan-1